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Compound of Interest

Compound Name: 1-Heptanol-d1

Cat. No.: B12404526 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial

availability and research applications of 1-Heptanol-d1. This deuterated form of 1-Heptanol

serves as a valuable tool in various analytical methodologies, particularly as an internal

standard for mass spectrometry-based quantification.

Commercial Suppliers and Product Specifications
1-Heptanol-d1 is available from several reputable chemical suppliers specializing in

isotopically labeled compounds for research purposes. The following tables summarize the

product specifications from key suppliers. Researchers are advised to consult the most recent

Certificate of Analysis (CofA) from the supplier for batch-specific data.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight

Stated
Isotopic
Enrichment

MedChemEx

press

1-Heptanol-

d1
38007-42-0 C₇H₁₅DO 117.21

Not specified

on product

page; refer to

CofA.[1]

C/D/N

Isotopes Inc.

n-Heptyl-1-d1

Alcohol
38007-42-0

CH₃(CH₂)₅CH

DOH
117.21 99 atom % D

InvivoChem
1-Heptanol-

d1
38007-42-0 C₇H₁₅DO 117.21

Not specified

on product

page; refer to

CofA.

Table 1: Commercial Supplier Specifications for 1-Heptanol-d1

Property Value Reference

Appearance Clear, colorless liquid [2][3]

Boiling Point 176 °C (for non-deuterated) [3]

Melting Point -35 °C (for non-deuterated) [3]

Density
0.822 g/mL at 25 °C (for non-

deuterated)
[3]

Solubility

Insoluble in water; soluble in

organic solvents like methanol

and chloroform.

[3]

Storage

Store in a cool, dry, and well-

ventilated area. Keep

container tightly closed.

[2][4]

Table 2: General Physical and Chemical Properties of 1-Heptanol (and its deuterated

analogue)
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Application in Research: Use as an Internal
Standard
Deuterated compounds like 1-Heptanol-d1 are frequently utilized as internal standards in

quantitative analysis using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid

Chromatography-Mass Spectrometry (LC-MS).[1] The key advantage of using a deuterated

standard is its chemical similarity to the analyte of interest, while its increased mass allows it to

be distinguished by the mass spectrometer. This allows for accurate quantification by correcting

for variations in sample preparation, injection volume, and instrument response.

Experimental Protocol: Quantification of Volatile
Compounds in a Biological Matrix (Hypothetical)
While a specific published protocol detailing the use of 1-Heptanol-d1 was not identified in the

literature search, the following represents a typical workflow for its application as an internal

standard in the GC-MS analysis of volatile compounds in a biological sample (e.g., plasma or

cell culture media).

1. Preparation of Internal Standard Stock Solution:

Accurately weigh a known amount of 1-Heptanol-d1.

Dissolve it in a high-purity solvent (e.g., methanol or ethyl acetate) to a final concentration of

1 mg/mL.

Store the stock solution in a tightly sealed vial at -20°C.

2. Preparation of Calibration Standards:

Prepare a series of calibration standards by spiking known concentrations of the non-

deuterated analyte (1-Heptanol) into a matrix that mimics the study samples.

Add a fixed amount of the 1-Heptanol-d1 internal standard stock solution to each calibration

standard.

3. Sample Preparation:
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Thaw the biological samples (e.g., 100 µL of plasma).

Add a fixed amount of the 1-Heptanol-d1 internal standard stock solution to each sample.

Perform a liquid-liquid extraction by adding an appropriate organic solvent (e.g., 500 µL of

ethyl acetate).

Vortex the samples vigorously for 1 minute.

Centrifuge at high speed (e.g., 10,000 x g) for 10 minutes to separate the organic and

aqueous layers.

Carefully transfer the organic layer to a new vial for GC-MS analysis.

4. GC-MS Analysis:

Gas Chromatograph (GC) Conditions:

Injector: Splitless mode, 250°C.

Column: A suitable capillary column for volatile compound analysis (e.g., DB-5ms, 30 m x

0.25 mm x 0.25 µm).

Oven Program: Start at 40°C, hold for 2 minutes, then ramp to 250°C at 10°C/min.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Mass Spectrometer (MS) Conditions:

Ionization: Electron Ionization (EI) at 70 eV.

Mode: Selected Ion Monitoring (SIM).

Ions to Monitor:

For 1-Heptanol (analyte): Select characteristic ions (e.g., m/z 43, 56, 70, 84).

For 1-Heptanol-d1 (internal standard): Select the corresponding deuterated ions (e.g.,

m/z 44, 57, 71, 85).
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5. Data Analysis:

Integrate the peak areas for the selected ions of both the analyte and the internal standard.

Calculate the ratio of the analyte peak area to the internal standard peak area for each

sample and calibration standard.

Construct a calibration curve by plotting the peak area ratio against the concentration of the

analyte in the calibration standards.

Determine the concentration of the analyte in the unknown samples by interpolating their

peak area ratios on the calibration curve.

Visualizing the Experimental Workflow
The following diagram illustrates the general workflow for using 1-Heptanol-d1 as an internal

standard in a quantitative GC-MS analysis.
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Caption: Workflow for quantitative analysis using 1-Heptanol-d1 as an internal standard.
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Safety, Handling, and Storage
1-Heptanol is a combustible liquid and can cause serious eye irritation.[3][5] It is important to

handle the compound in a well-ventilated area and to wear appropriate personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat. Keep away from heat,

sparks, and open flames.[2][4]

Store 1-Heptanol-d1 in a tightly closed container in a cool, dry place.[2][4] For long-term

storage of stock solutions, it is recommended to store them at -20°C or -80°C to ensure

stability.

Conclusion
1-Heptanol-d1 is a readily available and valuable tool for researchers requiring accurate

quantification of volatile organic compounds. Its use as an internal standard in mass

spectrometry-based methods can significantly improve the reliability and reproducibility of

experimental results. The provided hypothetical experimental protocol and workflow diagram

serve as a general guide for the implementation of 1-Heptanol-d1 in quantitative analytical

studies. Researchers should always refer to the supplier's specific documentation for purity and

handling information and develop and validate their analytical methods according to the

specific requirements of their research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to 1-Heptanol-d1 for Research
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12404526#commercial-suppliers-of-1-heptanol-d1-
for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b12404526#commercial-suppliers-of-1-heptanol-d1-for-research
https://www.benchchem.com/product/b12404526#commercial-suppliers-of-1-heptanol-d1-for-research
https://www.benchchem.com/product/b12404526#commercial-suppliers-of-1-heptanol-d1-for-research
https://www.benchchem.com/product/b12404526#commercial-suppliers-of-1-heptanol-d1-for-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12404526?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

